Cas no 2172075-20-4 (1-1-(cyclopropylmethyl)-3-ethyl-1H-pyrazol-5-ylethan-1-one)

• Product Name: 1-1-(cyclopropylmethyl)-3-ethyl-1H-pyrazol-5-ylethan-1-one
• CAS No: 2172075-20-4
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• CID: 6281605
• PubChem ID: 165572625
• Update Time: 2025-06-11

1-1-(cyclopropylmethyl)-3-ethyl-1H-pyrazol-5-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-1-(cyclopropylmethyl)-3-ethyl-1H-pyrazol-5-ylethan-1-one
• 2172075-20-4
• 1-[1-(cyclopropylmethyl)-3-ethyl-1H-pyrazol-5-yl]ethan-1-one
• EN300-1617338

• Inchi： 1S/C11H16N2O/c1-3-10-6-11(8(2)14)13(12-10)7-9-4-5-9/h6,9H,3-5,7H2,1-2H3
• InChI Key： USFYUHFVTNBAIJ-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CC(CC)=NN1CC1CC1

Computed Properties

• Exact Mass: 192.126263138g/mol
• Monoisotopic Mass: 192.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 34.9Ų

Additional information on 1-1-(cyclopropylmethyl)-3-ethyl-1H-pyrazol-5-ylethan-1-one

Introduction to 1-1-(cyclopropylmethyl)-3-ethyl-1H-pyrazol-5-ylethan-1-one (CAS No. 2172075-20-4)

1-1-(cyclopropylmethyl)-3-ethyl-1H-pyrazol-5-ylethan-1-one is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular framework and potential biological activities. With the CAS number 2172075-20-4, this compound represents a promising candidate for further exploration in drug discovery and development. The presence of a pyrazole core, combined with substituents such as cyclopropylmethyl and ethyl groups, endows it with distinctive chemical properties that may contribute to its interaction with biological targets.

The compound's molecular structure consists of a pyrazolone derivative, which is a well-known scaffold in medicinal chemistry. Pyrazolone derivatives have been extensively studied for their pharmacological properties, including anti-inflammatory, analgesic, and antimicrobial effects. The 1H-pyrazol-5-yl moiety in the name suggests a connection to pyrazole-based heterocycles, which are known for their ability to modulate various biological pathways. The addition of an ethanone group at the 1-position further diversifies its chemical profile, potentially enhancing its solubility and bioavailability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds more accurately. The cyclopropylmethyl substituent, in particular, has been identified as a key feature that may influence the compound's interactions with biological receptors. Studies have shown that cyclopropyl-containing molecules often exhibit enhanced binding affinity due to steric constraints and electronic effects that stabilize the transition state during enzyme-substrate interactions.

In the context of modern drug discovery, the synthesis and characterization of novel heterocyclic compounds like 1-1-(cyclopropylmethyl)-3-ethyl-1H-pyrazol-5-ylethan-1-one are of paramount importance. The compound's structural features make it a candidate for further investigation in areas such as oncology, neurology, and infectious diseases. For instance, pyrazole derivatives have been reported to inhibit kinases and other enzymes involved in cancer progression, making this compound a potential lead for developing novel therapeutic agents.

The ethanone group in the molecule may also contribute to its pharmacological activity by serving as a hydrogen bond acceptor or donor, which is crucial for binding to biological targets. Additionally, the presence of both cyclopropylmethyl and ethyl substituents could provide a balance between lipophilicity and polarity, optimizing its pharmacokinetic properties. These features are particularly important for designing drugs that can efficiently cross biological membranes while maintaining sufficient binding affinity at their target sites.

Current research in medicinal chemistry emphasizes the development of multitarget-directed ligands (MTDLs), which are designed to interact with multiple biological targets simultaneously. The structural complexity of 1-1-(cyclopropylmethyl)-3-ethyl-1H-pyrazol-5-ylethan-1-one suggests that it could be engineered into an MTDL by incorporating additional functional groups or by derivatizing existing ones. Such an approach may lead to the discovery of drugs with enhanced efficacy and reduced side effects compared to traditional monotherapy strategies.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the pyrazole core efficiently. Additionally, modern spectroscopic methods like NMR spectroscopy and mass spectrometry play a crucial role in confirming the structural integrity of the final product.

In conclusion, 1-1-(cyclopropylmethyl)-3-ethyl-1H-pyrazol-5-ylethan-1-one (CAS No. 2172075-20-4) represents a fascinating subject for pharmaceutical research due to its unique structural features and potential biological activities. The combination of a pyrazole core with cyclopropylmethyl, ethyl, and ethanone substituents creates a molecule with diverse chemical properties that may be exploited for drug development. As computational methods continue to improve, researchers will be able to design and synthesize more sophisticated derivatives of this compound, potentially leading to novel therapeutic agents that address unmet medical needs.